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Compound of Interest

Compound Name: Diphenaldehyde

CAS No.: 1210-05-5

Cat. No.: B075114

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic characteristics of

Diphenaldehyde (biphenyl-4,4'-dicarbaldehyde) and its derivatives. By presenting key

experimental data from Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry

(MS), and UV-Visible (UV-Vis) spectroscopy, this document aims to facilitate the identification,

characterization, and quality control of these compounds in a research and development

setting.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for Diphenaldehyde and its

representative derivatives with electron-donating (methoxy) and electron-withdrawing (nitro)

substituents. This allows for a direct comparison of the influence of these functional groups on

the spectral properties.

Table 1: ¹H NMR Spectroscopic Data (δ, ppm) in CDCl₃
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Compound
Aromatic
Protons (ortho
to CHO)

Aromatic
Protons (meta
to CHO)

Aldehyde
Proton (-CHO)

Other Protons

Diphenaldehyde 7.75 (d) 7.41-7.45 (m) 9.98 (s) -

4,4'-

Dimethoxybiphen

yl

7.42 (d) 6.92 (d) - 3.83 (s, -OCH₃)

(Predicted) 4,4'-

Dimethoxydiphen

aldehyde

~7.65 (d) ~7.00 (d) ~9.90 (s) ~3.90 (s, -OCH₃)

2,2'-

Dinitrobiphenyl
7.35-7.80 (m) 7.35-7.80 (m) - -

(Predicted) 4,4'-

Dinitrodiphenald

ehyde

~8.05 (d) ~8.35 (d) ~10.10 (s) -

Predicted values are based on established substituent effects on aromatic systems.

Table 2: ¹³C NMR Spectroscopic Data (δ, ppm) in CDCl₃
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Compoun
d

Carbonyl
Carbon
(C=O)

Aromatic
C (ipso to
CHO)

Aromatic
C (ortho
to CHO)

Aromatic
C (meta
to CHO)

Aromatic
C (ipso to
other
ring)

Other
Carbons

Diphenalde

hyde[1]
191.08 135.06 130.98 129.78

148.06,

141.08,

132.44

-

4,4'-

Dimethoxy

biphenyl

- - 127.8 114.2
133.6,

158.7

55.3 (-

OCH₃)

(Predicted)

4,4'-

Dimethoxy

diphenalde

hyde

~190 ~133 ~131 ~115 ~160, ~135
~55.5 (-

OCH₃)

2,2'-

Dinitrobiph

enyl

- -

124.0,

131.8,

133.0

128.8
149.1,

133.0
-

(Predicted)

4,4'-

Dinitrodiph

enaldehyd

e

~190 ~140 ~130 ~125 ~150, ~145 -

Predicted values are based on established substituent effects on aromatic systems.

Table 3: IR Spectroscopic Data (cm⁻¹)
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Compound C=O Stretch
Aromatic C=C
Stretch

C-H (aldehyde)
Stretch

Other Key
Bands

Diphenaldehyde ~1705 ~1600, ~1480 ~2830, ~2730 -

4,4'-

Dimethoxybiphen

yl

- ~1610, ~1500 -
~1250 (C-O

stretch)

(Predicted) 4,4'-

Dimethoxydiphen

aldehyde

~1695 ~1605, ~1500 ~2830, ~2730
~1255 (C-O

stretch)

2,2'-

Dinitrobiphenyl
- ~1600, ~1475 -

~1530, ~1350

(NO₂ stretch)

(Predicted) 4,4'-

Dinitrodiphenald

ehyde

~1710 ~1600, ~1470 ~2830, ~2730
~1535, ~1345

(NO₂ stretch)

Predicted values are based on known substituent effects on vibrational frequencies.

Table 4: Mass Spectrometry Data (m/z)

Compound Molecular Ion [M]⁺ Key Fragments

Diphenaldehyde 210
181 ([M-CHO]⁺), 152 ([M-

2CHO]⁺), 152 ([C₁₂H₈]⁺)

4,4'-Dimethoxybiphenyl 214
199 ([M-CH₃]⁺), 171 ([M-CH₃-

CO]⁺), 128

(Predicted) 4,4'-

Dimethoxydiphenaldehyde
270

241 ([M-CHO]⁺), 212 ([M-

2CHO]⁺), 199, 171

2,2'-Dinitrobiphenyl 244 198 ([M-NO₂]⁺), 168, 152, 139

(Predicted) 4,4'-

Dinitrodiphenaldehyde
300

270 ([M-NO]⁺), 254 ([M-

NO₂]⁺), 224, 152
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Predicted fragmentation patterns are based on the known fragmentation of aromatic

aldehydes, methoxy, and nitro compounds.

Table 5: UV-Visible Spectroscopic Data (in Methanol)

Compound λmax (nm) Molar Absorptivity (ε)

Diphenaldehyde ~280-300 High

4,4'-Dimethoxybiphenyl ~260 High

(Predicted) 4,4'-

Dimethoxydiphenaldehyde
~310-330 Very High

2,2'-Dinitrobiphenyl ~250 Moderate

(Predicted) 4,4'-

Dinitrodiphenaldehyde
~270-290 High

Predicted values are based on the expected effects of substituents on the π-conjugated

system.

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 400 MHz or higher NMR spectrometer.

Sample Preparation: Approximately 5-10 mg of the sample was dissolved in 0.5-0.7 mL of

deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal

standard. The solution was then transferred to a 5 mm NMR tube.

¹H NMR Data Acquisition: Spectra were acquired using a standard single-pulse sequence.

Typical parameters included a spectral width of 16 ppm, a relaxation delay of 1.0 second,

and 16 scans.
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¹³C NMR Data Acquisition: Spectra were acquired using a proton-decoupled pulse sequence

with a spectral width of 220 ppm. A relaxation delay of 2.0 seconds was used, and 1024

scans were typically accumulated.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation: A small amount of the solid sample was ground with dry potassium

bromide (KBr) powder in an agate mortar. The mixture was then pressed into a thin,

transparent pellet using a hydraulic press.

Data Acquisition: A background spectrum of a pure KBr pellet was first recorded. The sample

pellet was then placed in the sample holder, and the spectrum was recorded from 4000 to

400 cm⁻¹.

Mass Spectrometry (MS)
Instrumentation: A mass spectrometer with an electron ionization (EI) source, often coupled

with a gas chromatograph (GC-MS).

Sample Introduction: The sample was introduced into the ion source via a GC inlet, allowing

for separation of any impurities prior to mass analysis.

Ionization: Electron ionization was performed at a standard energy of 70 eV.

Mass Analysis: The resulting ions were separated based on their mass-to-charge ratio (m/z)

by a quadrupole mass analyzer.

UV-Visible (UV-Vis) Spectroscopy
Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation: A dilute solution of the sample was prepared in a UV-grade solvent

(e.g., methanol or ethanol) to an approximate concentration of 10⁻⁵ M.

Data Acquisition: The spectrum was recorded from 200 to 800 nm in a 1 cm path length

quartz cuvette, using the pure solvent as a reference.
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Visualization of Analytical Workflow
The following diagrams illustrate the logical workflow for the spectroscopic characterization of

Diphenaldehyde derivatives and the relationship between the different analytical techniques

and the structural information they provide.
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Caption: Workflow for the synthesis and spectroscopic characterization of Diphenaldehyde
derivatives.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b075114/docs?utm_src=pdf-body#a-comparative-spectroscopic-guide-to-diphenaldehyde-derivatives
https://www.benchchem.com/product/b075114/docs?utm_src=pdf-body-img#a-comparative-spectroscopic-guide-to-diphenaldehyde-derivatives
https://www.benchchem.com/product/b075114/docs?utm_src=pdf-body#a-comparative-spectroscopic-guide-to-diphenaldehyde-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Techniques Structural Information

Diphenaldehyde
Derivative

NMR

IR

MS

UV-Vis

C-H Framework

Functional Groups

Molecular Formula
& Weight

π-Electron System

Click to download full resolution via product page

Caption: Relationship between spectroscopic techniques and the structural information

obtained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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